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inhibitors

  • MCHr1 antagonist 1
    MCHr1 antagonist 1
    • Cat. No.:
    • B1663459
    • CAS No.:
    • Molecular Formula:
    • C28H33F2N5O5
    • Molecular Weight:
    • 557.6 g/mol
    Description
    MCHr1 antagonist 1 is a selective antagonist of melanin concentrating hormone-1 (MCH1) receptor, with a Kb of 1 nM and a Ki of 4 nM at human MCH1, and may be used to reduce the body mass. ...
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  • SKF 86002 dihydrochloride
    SKF 86002 dihydrochloride
    • Cat. No.:
    • B1663690
    • CAS No.:
    • Molecular Formula:
    • C16H14Cl2FN3S
    • Molecular Weight:
    • 370.3 g/mol
    Description
    Inhibitor of p38 MAP kinase (IC50 = 0.1 - 1 μM). Potently inhibits LPS-induced IL-1 and TNF-α production in human monocytes (IC50 = 1 μM). Also inhibits 5-lipoxygenase- and cyclooxygenase-mediated arachidonic ac...
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  • SRT 1720 monohydrochloride
    SRT 1720 monohydrochloride
    • Cat. No.:
    • B1662792
    • CAS No.:
    • 1001645-58-4
    • Molecular Formula:
    • C25H24ClN7OS
    • Molecular Weight:
    • 506.0 g/mol
    Description
    small molecule activator of SIRT1 as therapeutics for the treatment of type 2 diabetes;  structure in first source
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  • Tigemonam
    Tigemonam
    • Cat. No.:
    • B1663452
    • CAS No.:
    • 102507-71-1
    • Molecular Formula:
    • C12H15N5O9S2
    • Molecular Weight:
    • 437.4 g/mol
    Description
    Tigemonam is a monobactam.
    structure given in first source
    See also: Tigemonam Dicholine (active moiety of).
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  • OXT-328
    OXT-328
    • Cat. No.:
    • B1663129
    • CAS No.:
    • 1118973-90-2
    • Molecular Formula:
    • C28H34FO7PS
    • Molecular Weight:
    • 564.6 g/mol
    Description
    Novel sulindac derivative;  anti-inflammatory and anti-cancer agent;  High Quality Biochemicals for Research Uses
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  • CRAC intermediate 2
    CRAC intermediate 2
    • Cat. No.:
    • B1662841
    • CAS No.:
    • 123066-64-8
    • Molecular Formula:
    • C11H7F6N3
    • Molecular Weight:
    • 295.18 g/mol
    Description
    CRAC intermediate 2 is a intermediate compound for CRAC inhibitor synthesis, extracted from patent WO 2013059666A1.
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  • delta4-Dafachronic acid
    delta4-Dafachronic acid
    • Cat. No.:
    • B1663756
    • CAS No.:
    • 23017-97-2
    • Molecular Formula:
    • C27H42O3
    • Molecular Weight:
    • 414.6 g/mol
    Description
    During unfavorable environmental conditions, C. elegans larvae undergo arrest and form dauer larvae that can attach to other animals as a parasitic strategy for survival. DAF-12 is an orphan nuclear hormone rece...
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  • Favipiravir
    Favipiravir
    • Cat. No.:
    • B1662787
    • CAS No.:
    • 259793-96-9
    • Molecular Formula:
    • C5H4FN3O2
    • Molecular Weight:
    • 157.10 g/mol
    Description
    Favipiravir is a member of the class of pyrazines that is pyrazine substituted by aminocarbonyl, hydroxy and fluoro groups at positions 2, 3 and 6, respectively. It is an anti-viral agent that inhibits RNA-depen...
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  • (Z)-SU14813
    (Z)-SU14813
    • Cat. No.:
    • B1662422
    • CAS No.:
    • 452105-23-6
    • Molecular Formula:
    • C23H27FN4O4
    • Molecular Weight:
    • 442.5 g/mol
    Description
    VEGFR2/PDGFR/c-Kit/Flt-3 Inhibitor SU014813 is an orally-active, tyrosine kinase receptor inhibitor with potential antitumor activity. SU014813 binds to and inhibits the phosphorylation of vascular endothelial g...
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  • Teoprolol
    Teoprolol
    • Cat. No.:
    • B1662758
    • CAS No.:
    • 65184-10-3
    • Molecular Formula:
    • C23H30N6O4
    • Molecular Weight:
    • 454.5 g/mol
    Description
    Teoprolol is a β-adrenergic receptor blocker.
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